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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylphenol

CAS No.: 628332-28-5

Cat. No.: B2959273

Get Quote

Executive Summary: Immediate Action Card
Status: Hazardous Chemical Waste (Non-Halogenated Organic / Phenolic). Critical

Prohibition:NEVER dispose of this compound down the drain, in the trash, or by evaporation.[1]

Primary Hazard: Skin/Eye Irritant; Aquatic Toxicity; Incompatible with Strong Oxidizers.

Scenario Immediate Action

Solid Waste
Collect in a dedicated, labeled solid waste

container (HDPE or Glass).

Liquid Waste
Segregate into "Organic Waste – Non-

Halogenated" (unless mixed with halogens).

Spill (< 50g)
Isolate area. Wear PPE.[2][3][4][5] Absorb with

vermiculite/sand. Scoop into waste jar.

Contact
Wash skin with soap/water for 15 min. Flush

eyes for 15 min. Seek medical aid.
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Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity profile. 5-(Benzyloxy)-2-
methylphenol is a phenolic ether.[6] Its disposal requirements are dictated by the phenolic

hydroxyl group (acidity, toxicity) and the benzyloxy ether moiety (lipophilicity, stability).

Chemical Name: 5-(Benzyloxy)-2-methylphenol[6][7]

CAS Number: 628332-28-5 (Note: Verify exact isomer; 4-(Benzyloxy)-2-methylphenol is CAS

53325-49-8)[6]

Molecular Formula: C₁₄H₁₄O₂[7]

Molecular Weight: 214.26 g/mol [7][8]

Physical State: Typically an off-white to pale yellow solid.

Hazard Matrix
Hazard Class GHS Code Description

Disposal
Implication

Health H315, H319, H335

Causes

skin/eye/respiratory

irritation.[6][5]

PPE (Nitrile gloves,

goggles) is mandatory

during waste transfer.

Reactivity N/A
Incompatible with

strong oxidizers.

DO NOT mix with

Nitric Acid or

Peroxides in waste

streams.

Environmental H413 (Est.)

May cause long-

lasting harmful effects

to aquatic life.

Zero-tolerance for

drain disposal.[9]

Pre-Disposal Segregation & Storage
Effective disposal starts at the bench. Mixing incompatible waste streams is the most common

cause of laboratory accidents.
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Compatibility Rules
Compatible With: Organic solvents (Acetone, Methanol, Ethyl Acetate), other non-

halogenated organics.

STRICTLY INCOMPATIBLE With:

Strong Oxidizers: (e.g., Nitric Acid, Perchloric Acid). Phenols can undergo violent

oxidation.

Strong Bases: While phenols dissolve in bases, mixing concentrated waste can generate

heat. Keep separate unless part of a controlled neutralization protocol.

Visual Decision Tree: Waste Stream Selection

Start: Identify Waste Form
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Is it Liquid?
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Solvent Type?

Halogenated Organic Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Organic Waste
(e.g., Acetone, MeOH)
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Figure 1: Waste stream segregation logic for 5-(Benzyloxy)-2-methylphenol.[6]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired stocks, surplus solids, or contaminated weighing boats.[6]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Ensure the lid seals tightly.

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write "5-(Benzyloxy)-2-methylphenol".

Constituents: If mixed with silica gel or other solids, list them (e.g., "90% Silica Gel, 10%

Phenolic compound").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Transfer: Transfer solid carefully to avoid dusting. If dust is visible, work inside a fume hood.

Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this for filtrates, HPLC waste, or reaction solutions.[6]

Determine Solvent Base:

If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste.

If dissolved in Acetone, Methanol, Ethyl Acetate, or DMSO

Non-Halogenated Waste.
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pH Check: Ensure the solution is not highly acidic or basic (pH 4-10 is ideal). If highly acidic

(e.g., from a reaction workup), neutralize slowly with Sodium Bicarbonate before adding to

the organic waste carboy to prevent gas evolution in the drum.

Pouring: Use a funnel. Do not overfill the container (leave 10% headspace).

Logging: Log the volume and concentration on the waste container's log sheet.

Protocol C: Contaminated Debris (Gloves/Wipes)
Minor Contamination: Nitrile gloves and paper towels with trace amounts can often be

disposed of in "Chemically Contaminated Debris" bins (usually a yellow or gray bin, distinct

from regular trash).

Gross Contamination: If a wipe is soaked with the substance, place it in a sealed Ziploc bag

before placing it in the solid hazardous waste drum to prevent off-gassing.

Spill Response Workflow
Scale: Laboratory Bench Scale (< 100 mL or < 50 g). Prerequisite: Personnel must be trained

in chemical spill response.
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1. Alert & Protect
Notify nearby personnel.

Don PPE (Gloves, Goggles, Lab Coat).

2. Containment
Cover spill with absorbent pads

or vermiculite ring.

3. Absorption
Mix absorbent into spill.

Wait 2-3 minutes.

4. Collection
Scoop into wide-mouth jar.

Label as 'Hazardous Waste - Spill Debris'.

5. Decontamination
Wash surface with soap & water.

Dispose of cleaning materials as waste.

Click to download full resolution via product page

Figure 2: Emergency response workflow for bench-scale spills.

Regulatory & Compliance Context
RCRA Classification (USA): While 5-(Benzyloxy)-2-methylphenol is not explicitly listed with

a specific "P" or "U" code, it falls under the "Characteristic" waste definition if it exhibits

toxicity.[6] However, best practice dictates managing it as U-listed equivalent (Toxic Waste)

due to the phenol moiety.

EPA Disposal Method: The ultimate disposal method for this compound is High-Temperature

Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility.[6] This ensures

the complete destruction of the aromatic ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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